Cas no 2152889-20-6 (1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2152889-20-6
• MF: C₈H₁₂O₅S
• MW: 220.242881774902
• CID: 6015183
• PubChem ID: 165884314
• Update Time: 2025-10-28

1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid
• EN300-1988334
• 2152889-20-6

• Inchi： 1S/C8H12O5S/c1-14(12,13)3-2-8(7(10)11)4-6(9)5-8/h2-5H2,1H3,(H,10,11)
• InChI Key： LCWMTJVOVOMONH-UHFFFAOYSA-N
• SMILES： S(C)(CCC1(C(=O)O)CC(C1)=O)(=O)=O

Computed Properties

• Exact Mass: 220.04054465g/mol
• Monoisotopic Mass: 220.04054465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 96.9Ų

Additional information on 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid

Comprehensive Guide to 1-(2-Methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2152889-20-6)

1-(2-Methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2152889-20-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both a methanesulfonylethyl group and a 3-oxocyclobutane-1-carboxylic acid moiety makes it a versatile building block for drug discovery and development.

In recent years, the demand for 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid has increased due to its potential applications in medicinal chemistry. Researchers are particularly interested in its role as a precursor for designing novel enzyme inhibitors and receptor modulators. The compound's cyclobutane ring and carboxylic acid functionality provide a rigid framework that can enhance the binding affinity of drug candidates, making it a hot topic in AI-driven drug design and computational chemistry.

The synthesis of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid involves multi-step organic reactions, including sulfonylation and cyclization processes. Its CAS number 2152889-20-6 ensures precise identification in chemical databases, which is crucial for researchers and manufacturers. The compound's stability under various conditions makes it suitable for high-throughput screening and combinatorial chemistry, aligning with modern trends in green chemistry and sustainable synthesis.

One of the most searched questions related to this compound is: "What are the applications of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid in drug discovery?" The answer lies in its ability to act as a scaffold for developing small-molecule therapeutics. Its structural rigidity and functional groups allow for precise modifications, enabling the creation of compounds with improved pharmacokinetic properties. This aligns with the growing interest in personalized medicine and targeted drug delivery systems.

Another trending topic is the safety and handling of 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid. While it is not classified as a hazardous material, proper laboratory practices should always be followed. Researchers often search for "CAS 2152889-20-6 solubility" or "storage conditions for 3-oxocyclobutane derivatives," highlighting the need for detailed technical data. The compound is typically soluble in polar organic solvents like DMSO and methanol, which is useful for biological assays.

The market for 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid is expanding, driven by the pharmaceutical industry's demand for innovative intermediates. Suppliers and contract research organizations (CROs) are increasingly listing this compound in their catalogs, catering to the needs of drug development and academic research. Its CAS number 2152889-20-6 ensures traceability and quality control, which are critical for regulatory compliance.

In summary, 1-(2-methanesulfonylethyl)-3-oxocyclobutane-1-carboxylic acid (CAS No. 2152889-20-6) is a promising compound with broad applications in medicinal chemistry and material science. Its unique structure and versatility make it a valuable tool for researchers exploring new therapeutic avenues. As the field of AI-assisted molecular design grows, the importance of such specialized intermediates will only continue to rise.